Cas no 852613-41-3 (2-BENZOFURANCARBOXYLIC ACID, 5-PROPYL-)
852613-41-3 structure
Product Name:2-BENZOFURANCARBOXYLIC ACID, 5-PROPYL-
CAS No:852613-41-3
MF:C12H12O3
MW:204.221883773804
CID:3252406
PubChem ID:49756667
Update Time:2025-04-21
2-BENZOFURANCARBOXYLIC ACID, 5-PROPYL- Chemical and Physical Properties
Names and Identifiers
-
- 2-BENZOFURANCARBOXYLIC ACID, 5-PROPYL-
- 5-propylbenzofuran-2-carboxylic acid
- 852613-41-3
- DB-207185
- 5-Propyl-2-benzofurancarboxylic acid
- AKOS005136759
-
- Inchi： 1S/C12H12O3/c1-2-3-8-4-5-10-9(6-8)7-11(15-10)12(13)14/h4-7H,2-3H2,1H3,(H,13,14)
- InChI Key： UZOSQSUTPICSHQ-UHFFFAOYSA-N
- SMILES： O1C2=CC=C(CCC)C=C2C=C1C(O)=O
Computed Properties
- Exact Mass: 204.078644241Da
- Monoisotopic Mass: 204.078644241Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 239
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 50.4Ų
2-BENZOFURANCARBOXYLIC ACID, 5-PROPYL- Related Literature
-
Yang Chen,Di Zhou,Zheyi Meng,Jin Zhai Chem. Commun., 2016,52, 10020-10023
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Ying Li,Weirong Yao,Yunfei Xie,Renjun Pei RSC Adv., 2015,5, 98724-98729
-
Masrudin Md Yusoff,Muggundha Raoov,Noorfatimah Yahaya,Noorashikin Md Salleh RSC Adv., 2017,7, 35832-35844
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